Cas no 1260433-35-9 (Boronic acid, B-(2,3-dihydro-1-methyl-2-oxo-1H-indol-6-yl)-)

• Product Name: Boronic acid, B-(2,3-dihydro-1-methyl-2-oxo-1H-indol-6-yl)-
• CAS No: 1260433-35-9
• MF: C₉H₁₀BNO₃
• MW: 190.991602420807
• CID: 5520175
• PubChem ID: 90430916
• Update Time: 2026-03-10

Boronic acid, B-(2,3-dihydro-1-methyl-2-oxo-1H-indol-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(2,3-dihydro-1-methyl-2-oxo-1H-indol-6-yl)-
• (1-Methyl-2-oxoindolin-6-yl)boronic acid
• DB-114163
• SCHEMBL16064854
• (1-methyl-2-oxo-3H-indol-6-yl)boronic acid
• (1-methyl-2-oxo-2,3-dihydro-1H-indol-6-yl)boronic acid
• 1-methyl-2-oxo-3H-indol-6-ylboronic acid
• EN300-6763821
• 1-Methyl-2-oxoindolin-6-ylboronic acid
• G68087
• 1260433-35-9

• Inchi： 1S/C9H10BNO3/c1-11-8-5-7(10(13)14)3-2-6(8)4-9(11)12/h2-3,5,13-14H,4H2,1H3
• InChI Key： RXZAMZIQYGRSKS-UHFFFAOYSA-N
• SMILES： B(C1=CC2=C(C=C1)CC(=O)N2C)(O)O

Computed Properties

• Exact Mass: 191.0753733g/mol
• Monoisotopic Mass: 191.0753733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on Boronic acid, B-(2,3-dihydro-1-methyl-2-oxo-1H-indol-6-yl)-

Boronic Acid, B-(2,3-Dihydro-1-methyl-2-oxo-1H-indol-6-yl)- (CAS 1260433-35-9): Properties, Applications, and Market Insights

Boronic acid, B-(2,3-dihydro-1-methyl-2-oxo-1H-indol-6-yl)- (CAS 1260433-35-9) is a specialized boronic acid derivative with significant potential in pharmaceutical and material science applications. This compound features a unique indole-boronic acid hybrid structure, making it valuable for Suzuki-Miyaura coupling reactions and other cross-coupling methodologies. Its molecular formula is C₉H₁₀BNO₃, with a molecular weight of 191.00 g/mol.

The growing interest in boronic acid-based compounds stems from their versatility in organic synthesis, particularly in constructing carbon-carbon bonds. Researchers are increasingly exploring CAS 1260433-35-9 for its potential in developing novel small molecule drugs, especially in areas like kinase inhibitors and proteasome inhibitors. The compound's electron-deficient boron center allows for reversible interactions with diols and other nucleophiles, a property exploited in sensor development and drug delivery systems.

Recent advancements in cancer research have highlighted the importance of indole-boronic acid derivatives like 1260433-35-9. The compound's structure shows promise in targeting specific protein-protein interactions involved in tumor progression. Pharmaceutical companies are particularly interested in its potential as a building block for targeted therapies, with several patents filed for related structures in the past five years.

The synthesis of Boronic acid, B-(2,3-dihydro-1-methyl-2-oxo-1H-indol-6-yl)- typically involves palladium-catalyzed borylation of the corresponding halide precursor. The compound exhibits moderate stability under standard conditions but requires protection from moisture and strong bases. Its solubility profile makes it suitable for various organic solvents, including dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF), which are commonly used in pharmaceutical research.

From a commercial perspective, the market for specialty boronic acids like CAS 1260433-35-9 has grown steadily, driven by demand from contract research organizations and pharmaceutical innovators. The compound is typically supplied in milligram to kilogram quantities, with purity levels ranging from 95% to 99%. Current pricing reflects its status as a research-grade chemical, with costs varying based on scale and purity requirements.

Quality control for 1260433-35-9 involves standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. Researchers should note that while the compound itself isn't classified as hazardous, proper laboratory safety protocols should always be followed when handling any organic boron compounds. Storage recommendations typically include keeping the material under inert atmosphere at temperatures between 2-8°C for long-term stability.

The future outlook for Boronic acid, B-(2,3-dihydro-1-methyl-2-oxo-1H-indol-6-yl)- appears promising, particularly in the context of precision medicine and bioconjugation chemistry. Its unique structural features continue to attract attention from both academic and industrial researchers exploring new therapeutic modalities and diagnostic tools. As synthetic methodologies improve and applications expand, this compound is likely to play an increasingly important role in medicinal chemistry and materials science innovation.